![molecular formula C18H18FN5OS2 B2842877 N-(4-fluorophenyl)-2-((2-(piperidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide CAS No. 1215622-17-5](/img/structure/B2842877.png)
N-(4-fluorophenyl)-2-((2-(piperidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorophenyl)-2-((2-(piperidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H18FN5OS2 and its molecular weight is 403.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Cancer Activity
Compounds with the fluoro-substituted benzo[b]pyran framework, related to the specified chemical structure, have shown promising anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, suggesting potential for the development of new anticancer drugs (Hammam, El-Salam, Mohamed, & Hafez, 2005).
Vanilloid Receptor-1 Antagonists
Piperazinylpyrimidine analogues, closely related to the chemical structure , have been identified as potent antagonists of the vanilloid 1 receptor (VR1/TRPV1), offering a potential treatment for chronic pain with improved physicochemical and pharmacokinetic properties (Wang et al., 2007).
PI3K/mTOR Inhibition
Derivatives featuring the fluorophenylsulfonamido pyridin motif have been explored for their potent inhibition of PI3Kα and mTOR, demonstrating efficacy in vitro and in vivo. These findings highlight the chemical's potential in cancer therapy by targeting key signaling pathways (Stec et al., 2011).
Src Kinase Inhibition and Anticancer Activities
N-benzyl substituted acetamide derivatives containing thiazole instead of pyridine, similar to the given chemical structure, were synthesized and evaluated for Src kinase inhibitory and anticancer activities. These compounds offer a new approach to cancer therapy by targeting the Src kinase pathway (Fallah-Tafti et al., 2011).
Neuroinflammation Imaging
A series of phenylpyrazolo[1,5-a]pyrimidineacetamides, which share a structural motif with the compound , have been developed as selective ligands for the translocator protein (18 kDa), a marker of neuroinflammation. These compounds, particularly DPA-714, have been synthesized with a fluorine atom allowing for fluorine-18 labeling and in vivo imaging using PET, contributing to the study of neurodegenerative diseases (Dollé et al., 2008).
ACAT-1 Inhibition
Compounds structurally related to the given chemical have been identified as potent inhibitors of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), showing significant selectivity and improved oral absorption. This discovery opens new avenues for the treatment of diseases associated with ACAT-1 overexpression (Shibuya et al., 2018).
properties
IUPAC Name |
N-(4-fluorophenyl)-2-[(2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN5OS2/c19-12-4-6-13(7-5-12)22-14(25)10-26-17-15-16(20-11-21-17)23-18(27-15)24-8-2-1-3-9-24/h4-7,11H,1-3,8-10H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQNMQXSAHHUISG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC3=C(S2)C(=NC=N3)SCC(=O)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN5OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.